Methyl 2-((1-(2-(methylthio)nicotinoyl)pyrrolidin-3-yl)thio)acetate

Specification

• CAS No.: 1798537-93-5
• Molecular Formula: C14H18N2O3S2
• Molecular Weight: 326.43
• IUPAC Name: methyl 2-[1-(2-methylsulfanylpyridine-3-carbonyl)pyrrolidin-3-yl]sulfanylacetate
• Standard InChI: InChI=1S/C14H18N2O3S2/c1-19-12(17)9-21-10-5-7-16(8-10)14(18)11-4-3-6-15-13(11)20-2/h3-4,6,10H,5,7-9H2,1-2H3
• Standard InChI Key: YYTNUKGFJYJRCU-UHFFFAOYSA-N
• SMILES: COC(=O)CSC1CCN(C1)C(=O)C2=C(N=CC=C2)SC

Introduction

Methyl 2-((1-(2-(methylthio)nicotinoyl)pyrrolidin-3-yl)thio)acetate is a complex organic compound that likely features a pyrrolidine ring, a nicotinoyl group, and a methylthio group attached to a nicotinoyl moiety, along with a thioacetate group. This structure suggests potential applications in medicinal chemistry, particularly in the development of therapeutic agents.

Synthesis

The synthesis of Methyl 2-((1-(2-(methylthio)nicotinoyl)pyrrolidin-3-yl)thio)acetate would likely involve multiple steps, including:

• Formation of the pyrrolidine ring.

• Introduction of the nicotinoyl group.

• Addition of the methylthio group.

• Attachment of the thioacetate moiety.

Potential Applications

Given its structural complexity, this compound might be of interest in pharmaceutical research, particularly for targeting specific biological pathways. Its potential applications could include:

• Cancer Treatment: Compounds with similar structures have been explored for their therapeutic effects in cancer.

• Infectious Diseases: The presence of sulfur and nitrogen atoms could confer antimicrobial properties.

Research Findings

Detailed research findings would depend on specific studies conducted on this compound. These might include:

• Biological Activity: In vitro or in vivo studies to assess efficacy against specific targets.

• Toxicity Profiles: Evaluation of safety and potential side effects.

Data Tables

Property	Value
Molecular Formula	CxHyNzOwSv
Molecular Weight	g/mol
Melting Point	°C
Solubility	Solvent